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Compound of Interest

Compound Name: 1-(Methanesulfonyl)pentane

Cat. No.: B15489825 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and operational integrity. This

guide provides essential information and a step-by-step approach to the safe disposal of 1-
(Methanesulfonyl)pentane, a compound for which a specific Safety Data Sheet (SDS) is not

readily available in public domains. The following procedures are based on best practices for

similar chemical structures and should be conducted with the utmost caution, always prioritizing

the acquisition of a substance-specific SDS from the manufacturer or supplier.

Understanding the Compound: Physicochemical
Data
While specific quantitative data for 1-(Methanesulfonyl)pentane is not available, data for

structurally related compounds can provide valuable insights into its potential hazards. The

following table summarizes key information for pentane and ethyl methanesulfonate, offering a

comparative overview.
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Property Pentane
Ethyl
Methanesulfonate

1-
(Methanesulfonyl)p
entane
(Anticipated)

CAS Number 109-66-0 62-50-0 6178-53-6

Molecular Formula C5H12 C3H8O3S C6H14O2S

Molecular Weight 72.15 g/mol 124.13 g/mol 150.24 g/mol

Appearance Colorless liquid
Oily, colorless to

yellow liquid
Likely a liquid

Key Hazards

Highly flammable,

Aspiration hazard,

Environmental hazard

Harmful if swallowed,

May cause genetic

defects, May cause

cancer[1]

Potential for

flammability, toxicity,

and environmental

hazards.

Step-by-Step Disposal Protocol
The disposal of 1-(Methanesulfonyl)pentane must be approached with the assumption that it

may possess significant hazards, including flammability, toxicity, and environmental risks. The

following protocol is a general guideline and must be adapted to comply with all local, state,

and federal regulations.

1. Personal Protective Equipment (PPE): Before handling the material, ensure appropriate PPE

is worn. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat or chemical-resistant apron

Closed-toe shoes

2. Waste Collection:
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Collect waste 1-(Methanesulfonyl)pentane in a designated, properly labeled, and sealed

container.

The container should be made of a material compatible with the chemical.

Do not mix with other waste streams unless compatibility has been confirmed.

3. Labeling:

Clearly label the waste container with "Waste 1-(Methanesulfonyl)pentane" and any known

or suspected hazard symbols (e.g., flammable, toxic).

4. Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks,

and open flames.

Ensure the storage area is secure and accessible only to authorized personnel.

5. Disposal:

Dispose of the waste through a licensed hazardous waste disposal company.

Provide the disposal company with all available information about the chemical.

Do not attempt to dispose of this chemical down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1-(Methanesulfonyl)pentane.
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End: Proper Disposal Complete
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Caption: Workflow for the safe disposal of 1-(Methanesulfonyl)pentane.
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Disclaimer: The information provided is for guidance purposes only and is based on the

properties of structurally similar compounds. A specific Safety Data Sheet (SDS) for 1-
(Methanesulfonyl)pentane (CAS 6178-53-6) was not publicly available at the time of this

writing. It is imperative to obtain the SDS from the manufacturer or supplier and to follow all

applicable local, state, and federal regulations for chemical handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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